Cas no 1565257-57-9 ((3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1565257-57-9
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5703059
• PubChem ID: 82669255
• Update Time: 2025-05-21

(3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoicacid
• EN300-1285313
• 1565257-57-9
• (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• 2-Thiazolepropanoic acid, β-amino-4-methyl-, (βS)-

• Inchi： 1S/C7H10N2O2S/c1-4-3-12-7(9-4)5(8)2-6(10)11/h3,5H,2,8H2,1H3,(H,10,11)/t5-/m0/s1
• InChI Key： SBEQIEDICIBLAI-YFKPBYRVSA-N
• SMILES： S1C=C(C)N=C1[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 340.1±42.0 °C(Predicted)
• pka: 3.11±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid

(3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1565257-57-9, commonly referred to as (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring and an amino acid moiety. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The amino acid component further enhances its potential for interaction with biological systems.

Recent studies have highlighted the importance of (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid in various biochemical pathways. Researchers have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes, making it a promising candidate for drug development. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound can effectively inhibit the activity of a key enzyme involved in neurodegenerative diseases, such as Alzheimer's disease. This finding underscores its potential as a therapeutic agent in the treatment of such conditions.

The synthesis of (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has been optimized through various methodologies. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric excess, which is crucial for ensuring the compound's efficacy in biological systems. This method not only enhances the yield but also reduces the environmental impact of the synthesis process, aligning with current green chemistry principles.

In addition to its enzymatic inhibitory properties, this compound has also been explored for its potential in modulating cellular signaling pathways. A recent study published in Nature Communications demonstrated that (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid can interact with G-protein coupled receptors (GPCRs), a class of proteins critical for cellular communication. This interaction suggests that the compound may have applications in treating conditions such as hypertension and inflammation.

The structural versatility of this compound also makes it an attractive candidate for further modification and exploration. Scientists are currently investigating derivatives of (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid to enhance its pharmacokinetic properties, such as bioavailability and half-life. These modifications are expected to improve its suitability as a drug candidate.

In conclusion, (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-y l)propanoic acid (CAS No. 1565257-579) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its promising biological activities and potential for further optimization, positions it as a valuable tool in the development of novel therapeutic agents.